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Compound of Interest

Compound Name: 2-Amino-4-phenylphenol

Cat. No.: B072062 Get Quote

An In-depth Technical Guide to 2-Amino-4-phenylphenol (CAS 1134-36-7)

Foreword for the Modern Researcher
This document serves as a comprehensive technical guide for researchers, scientists, and

professionals in drug development on the chemical compound 2-Amino-4-phenylphenol.
Moving beyond a simple data sheet, this guide provides an in-depth exploration of its

synthesis, analytical characterization, core applications, and safety protocols. The structure is

designed to be intuitive, following a logical progression from fundamental properties to

practical, field-proven applications, empowering you to leverage this versatile intermediate in

your work.

Core Identity and Physicochemical Profile
2-Amino-4-phenylphenol, identified by the CAS number 1134-36-7, is an aromatic organic

compound belonging to the biphenyl and aminophenol classes.[1] Its structure, featuring a

phenyl group substituent on an aminophenol core, imparts a unique combination of reactivity

and functionality.

Synonyms: 3-Amino-4-hydroxybiphenyl, 3-Aminobiphenyl-4-ol, 2-Hydroxy-5-phenylaniline.[1]

Key Physicochemical Properties
The fundamental properties of 2-Amino-4-phenylphenol are summarized below, providing a

critical data baseline for experimental design and application.
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Property Value Source(s)

CAS Number 1134-36-7 [1]

Molecular Formula C₁₂H₁₁NO [1]

Molecular Weight 185.22 g/mol

Appearance
White to gray to brown powder

or crystal

Melting Point 198-202 °C [2]

Purity
>98.0% (GC) is commercially

available

IUPAC Name 2-amino-4-phenylphenol [1][3]

InChI Key
IGIDZGNPFWGICD-

UHFFFAOYSA-N
[1][3]

SMILES
C1=CC=C(C=C1)C2=CC(=C(

C=C2)O)N
[1]

Synthesis and Purification: A Practical Workflow
While multiple synthetic routes to aminophenols exist, a common and logical approach for 2-
Amino-4-phenylphenol involves a two-step process starting from 4-phenylphenol: 1) Nitration,

followed by 2) Reduction. This method allows for regioselective introduction of the amino

group.

Conceptual Synthesis Pathway
The workflow below illustrates the transformation from a readily available precursor to the final

product.
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Step 1: Nitration

Step 2: Reduction

4-Phenylphenol

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Reaction

4-Hydroxy-3-nitrobiphenyl

Product

4-Hydroxy-3-nitrobiphenyl

Reducing Agent
(e.g., Na₂S, H₂/Pd-C)

2-Amino-4-phenylphenol

Final Product

Reaction

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Amino-4-phenylphenol.

Detailed Experimental Protocol (Exemplary)
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This protocol is a representative example based on established chemical transformations for

preparing aminophenols from nitrophenols.[4][5]

Step 1: Nitration of 4-Phenylphenol

In a flask equipped with a stirrer and cooled in an ice bath, slowly add 4-phenylphenol to a

mixture of concentrated sulfuric acid.

Maintain the temperature below 10 °C while slowly adding a stoichiometric amount of

concentrated nitric acid dropwise.

After the addition is complete, allow the mixture to stir for 1-2 hours, monitoring the reaction

progress via Thin Layer Chromatography (TLC).

Carefully pour the reaction mixture over crushed ice to precipitate the nitrated product, 4-

hydroxy-3-nitrobiphenyl.

Filter the crude product, wash with cold water until the washings are neutral, and dry.

Step 2: Reduction of 4-Hydroxy-3-nitrobiphenyl

Suspend the crude 4-hydroxy-3-nitrobiphenyl in water or an ethanol/water mixture.

Heat the mixture to approximately 80-85 °C.[5]

Add a reducing agent, such as sodium sulfide, in portions.[5] The use of hydrogen gas with a

palladium-on-carbon (Pd/C) catalyst in a suitable solvent is also a common and effective

method.

Maintain the temperature and stir for several hours until the reaction is complete (monitored

by TLC).

For sulfide reduction, filter the hot solution to remove any inorganic byproducts.[5]

Cool the filtrate to crystallize the product. For catalytic hydrogenation, filter off the catalyst

and concentrate the solvent.

Step 3: Purification
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The crude 2-Amino-4-phenylphenol can be purified by recrystallization from a suitable

solvent system, such as boiling water or an ethanol/water mixture.[5]

If necessary, treat the hot solution with activated carbon (e.g., Norit) to remove colored

impurities before filtering and cooling.[5]

Collect the purified crystals by filtration and dry under vacuum.

Analytical Characterization
Accurate identification and purity assessment are paramount. A combination of spectroscopic

and chromatographic methods provides a comprehensive analytical profile.

Spectroscopic Analysis
¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aromatic protons on both phenyl rings, as well as broad signals for the amine (-NH₂) and

hydroxyl (-OH) protons. The specific chemical shifts and splitting patterns are definitive for

structural confirmation.[6]

¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals corresponding to the

12 carbon atoms in the molecule, with quaternary carbons and carbons attached to the

electronegative oxygen and nitrogen atoms appearing at characteristic downfield shifts.[7]

Infrared (IR) Spectroscopy: Key diagnostic peaks include O-H and N-H stretching bands

(typically broad) in the 3200-3500 cm⁻¹ region, C-H stretches for the aromatic rings just

above 3000 cm⁻¹, and C=C aromatic ring stretching vibrations around 1500-1600 cm⁻¹.[1][8]

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight, with the

molecular ion peak (M⁺) expected at m/z 185.22.[1]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) is the method of choice for assessing the

purity of 2-Amino-4-phenylphenol. A typical method would involve a reverse-phase C18

column with a mobile phase consisting of a buffered aqueous solution (e.g., phosphate buffer)

and an organic modifier like acetonitrile or methanol. Detection is typically performed using a
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UV detector. Gas Chromatography (GC) can also be used, often after derivatization of the polar

-OH and -NH₂ groups, to assess purity.

Core Applications and Proven Utility
The bifunctional nature of 2-Amino-4-phenylphenol makes it a valuable intermediate in

several areas of chemical synthesis and analysis.

Key Application Areas

2-Amino-4-phenylphenol
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Caption: Logical relationships between the structure and applications of 2-Amino-4-
phenylphenol.

Polymer Chemistry
2-Amino-4-phenylphenol is a key monomer in the synthesis of high-performance polymers.

Specifically, it participates in the synthesis of bisbenzoxazoles, a class of polymers known for

their thermal stability and mechanical strength.[2] The ortho-aminophenol moiety undergoes

condensation with dicarboxylic acids or their derivatives to form the rigid, stable benzoxazole

ring structure. It has also been explored in the synthesis of novel polyimides to enhance

solubility and modify dielectric properties.[9]
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Dye and Pigment Synthesis
As an aromatic amine, the -NH₂ group can be readily diazotized and coupled with various

aromatic compounds to produce a wide range of azo dyes.[10] The phenol and biphenyl

components of the molecule influence the final color and fastness properties of the resulting

dyes, making it a versatile precursor in the dye manufacturing industry.[11][12]

Analytical Chemistry
A notable and specific application is its use as an internal standard in analytical methods. It has

been successfully employed in HPLC-based investigations to study the enzymatic activity of

carcinogens like N-hydroxy-N-2-fluorenylacetamide (N-OH-2-FAA).[2] Its structural similarity

and distinct retention time make it an ideal reference compound for accurate quantification in

complex biological matrices.

Coordination Chemistry
The compound can act as a chelating agent for metal ions.[2] The adjacent amino and hydroxyl

groups provide an effective bidentate coordination site, allowing it to form stable complexes

with various metals. This property can be exploited in areas such as analytical detection or

catalysis.

Safety, Handling, and Toxicology
Proper handling of 2-Amino-4-phenylphenol is essential to ensure laboratory safety. The

compound is classified as hazardous.[1]

GHS Hazard Classification
Hazard Class GHS Code Description

Acute Toxicity, Dermal H312 Harmful in contact with skin

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: Aggregated GHS information from ECHA C&L Inventory.[1]
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Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Use a dust mask or work

in a well-ventilated area or fume hood to avoid inhaling the powder.[13]

Handling: Avoid direct contact with skin and eyes. Avoid generating dust. Wash hands

thoroughly after handling.[14][15]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.

[16]

First Aid Measures:

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.[15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[14]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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